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Compound of Interest

Compound Name: 2,2'-Sulfonyldiethanol

Cat. No.: B1207226 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety and logistical information for handling 2,2'-
Sulfonyldiethanol (CAS No. 2580-77-0). Adherence to these procedures is critical for ensuring

laboratory safety and proper chemical management.

Hazard Identification and Personal Protective
Equipment (PPE)
2,2'-Sulfonyldiethanol is classified as a hazardous substance. The primary hazards include

respiratory sensitization and potential skin sensitization. The following table summarizes the

key hazard information.
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Hazard
Classification

GHS Pictogram Signal Word Hazard Statement

Respiratory

Sensitization,

Category 1

GHS08 Danger

H334: May cause

allergy or asthma

symptoms or

breathing difficulties if

inhaled.[1][2]

Skin Sensitization Xi (Irritant) Warning

R43: May cause

sensitization by skin

contact.[3]

1.1. Recommended Personal Protective Equipment (PPE)

Appropriate PPE is mandatory when handling 2,2'-Sulfonyldiethanol to minimize exposure

and ensure personal safety.

PPE Category Item Specification

Eye Protection Safety Goggles
Chemical splash goggles are

required.[4]

Hand Protection Gloves
Chemical-resistant gloves

(e.g., nitrile, neoprene).[5]

Body Protection Lab Coat/Coveralls

A standard lab coat should be

worn. For larger quantities or

potential for splashing,

chemical-resistant coveralls

are recommended.[4]

Respiratory Protection Respirator

In well-ventilated areas,

respiratory protection may not

be required. If vapors or

aerosols are generated, a

NIOSH-approved respirator

with organic vapor cartridges is

necessary.[5]
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Safe Handling and Storage
Proper handling and storage procedures are crucial to prevent accidental exposure and

maintain the chemical's integrity.

2.1. Handling Procedures

Ventilation: Always handle 2,2'-Sulfonyldiethanol in a well-ventilated area, preferably within

a chemical fume hood.[4]

Avoid Inhalation: Do not breathe dust, fume, gas, mist, vapors, or spray.[1]

Avoid Contact: Avoid contact with eyes, skin, and clothing.

Hygiene: Wash hands thoroughly after handling.[5]

2.2. Storage Procedures

Container: Keep the container tightly closed in a dry and well-ventilated place.[6]

Temperature: Store at room temperature.[3]

Compatibility: Store away from strong oxidizing agents.

First Aid Measures
In the event of exposure, immediate and appropriate first aid is critical.
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Exposure Route First Aid Procedure

Inhalation

Move the person to fresh air. If experiencing

respiratory symptoms such as shortness of

breath, call a poison center or doctor.[1] If

breathing is difficult, give oxygen.[5]

Skin Contact

Remove contaminated clothing. Wash the

affected area with soap and plenty of water.[5]

Seek medical attention if irritation or a rash

develops.

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids.[5] Remove contact

lenses if present and easy to do. Continue

rinsing. Seek medical attention.

Ingestion
Do NOT induce vomiting. Rinse mouth with

water. Seek immediate medical attention.[5]

Spill and Disposal Procedures
A clear plan for managing spills and disposing of waste is essential for laboratory safety and

environmental protection.

4.1. Spill Response

In case of a spill, follow these steps:

Evacuate: Immediately evacuate the area of all non-essential personnel.

Ventilate: Ensure the area is well-ventilated.

Contain: Use an inert absorbent material (e.g., sand, vermiculite) to contain the spill.

Collect: Carefully collect the absorbed material into a suitable, labeled container for

hazardous waste.
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Clean: Clean the spill area with a suitable solvent, followed by soap and water.

Dispose: Dispose of all contaminated materials as hazardous waste.

4.2. Disposal Plan

Chemical waste must be disposed of in accordance with local, state, and federal regulations.

Waste Collection: Collect all 2,2'-Sulfonyldiethanol waste, including contaminated

materials, in a designated and properly labeled hazardous waste container.[7]

Labeling: The container must be clearly labeled with "Hazardous Waste" and the chemical

name.

Storage: Store the waste container in a designated, secure area away from incompatible

materials.

Disposal: Arrange for pick-up and disposal by a licensed hazardous waste disposal

company. Do not dispose of down the drain or in regular trash.[8]

Physical and Chemical Properties
Property Value

CAS Number 2580-77-0[3]

Molecular Formula C4H10O4S[3]

Molecular Weight 154.18 g/mol [3]

Appearance White to off-white solid[3]

Melting Point 58.1 °C[3]

Boiling Point 432 °C[3]

Flash Point 215 °C[3]

Solubility Slightly soluble in DMSO and Methanol[3]
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Workflow for Handling a 2,2'-Sulfonyldiethanol Spill
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Caption: Workflow for a 2,2'-Sulfonyldiethanol spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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